4-Bromo-2-methyl-butyryl bromide

• Molecular Formula: C5H8Br2O
• Molecular Weight: 243.92 g/mol
• IUPAC Name: 4-bromo-2-methylbutanoyl bromide
• InChI: InChI=1S/C5H8Br2O/c1-4(2-3-6)5(7)8/h4H,2-3H2,1H3
• InChI Key: DNDDEDJLMAAMMK-UHFFFAOYSA-N
• Canonical SMILES: CC(CCBr)C(=O)Br

Description

4-Bromo-2-methyl-butyryl bromide (C₅H₈Br₂O) is a brominated acyl bromide characterized by a four-carbon butyryl backbone with a bromine atom at the fourth position and a methyl group at the second position. Its structure includes a reactive acyl bromide group (–COBr), making it highly electrophilic and useful in organic synthesis as an acylating agent.

Comparison with Similar Compounds

Comparison with Similar Brominated Compounds

Alkyl Bromides

Methyl Bromide (CH₃Br)

• Structure : Simple alkyl bromide with a single carbon chain.
• Physical Properties : Volatile liquid/gas (boiling point: 3.6°C) , higher density than air.
• Reactivity : Undergoes SN2 nucleophilic substitution due to primary alkyl halide structure.
• Safety : Highly toxic; causes neurotoxicity, respiratory failure, and delayed systemic effects .

Comparison :

• Unlike methyl bromide, 4-bromo-2-methyl-butyryl bromide is a larger molecule with an acyl group, increasing its reactivity in nucleophilic acyl substitutions. Its applications are more specialized in synthetic chemistry rather than broad industrial use.

Acyl Bromides

Methyl 4-Bromo-2-Butynoate (C₅H₅BrO₂)

• Structure : Contains a brominated alkyne and ester group.
• Synthesis : Prepared via Grignard reactions and mesylization, with a 53% overall yield .
• Applications : Intermediate in synthesizing complex organic molecules, such as pharmaceuticals.

Comparison :

• Both compounds are brominated acyl derivatives, but 4-bromo-2-methyl-butyryl bromide’s saturated chain and acyl bromide group make it more reactive in acylation reactions compared to ester-containing analogs.

Aromatic Bromides

4-(Bromomethyl)benzaldehyde (C₈H₇BrO)

• Structure : Benzaldehyde derivative with a bromomethyl substituent.
• Reactivity : Acts as an alkylating agent; undergoes electrophilic aromatic substitution .
• Safety : Causes severe skin/eye irritation; requires protective equipment during handling .

4-Bromo-2-(bromomethyl)-3,5-dimethylpyridine (C₈H₈Br₂N)

• Structure : Pyridine ring with bromine and methyl groups.
• Applications : Likely used in pharmaceutical or agrochemical synthesis due to halogenated heterocyclic structure .

Comparison :

• Aromatic bromides are less reactive in nucleophilic substitutions compared to acyl bromides. 4-Bromo-2-methyl-butyryl bromide’s aliphatic chain allows for greater flexibility in forming carbon-carbon bonds.

Inorganic Bromides

Lithium Bromide (LiBr)

• Properties : Ionic salt, highly soluble in water; used in absorption refrigeration and as a catalyst .
• Safety : Less toxic than organic bromides but can cause irritation upon prolonged exposure .

Comparison :

• Lithium bromide’s ionic nature and solubility contrast sharply with the covalent, hydrophobic 4-bromo-2-methyl-butyryl bromide.

Data Tables

Table 1: Physical and Chemical Properties

Compound	Molecular Weight	Reactivity	Key Applications
4-Bromo-2-methyl-butyryl bromide	228.93	High (acyl bromide)	Organic synthesis, acylation
Methyl bromide	94.94	Moderate (SN2)	Restricted fumigant
4-(Bromomethyl)benzaldehyde	199.05	Moderate (alkylation)	Pharmaceutical intermediates
Lithium bromide	86.85	Low (ionic)	Refrigeration, catalysts